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Compound of Interest

Compound Name: Diosmetinidin chloride

Cat. No.: B1602025

For Academic and Laboratory Research Use Only. Not for Human or Veterinary Use.

Introduction

Diosmetinidin chloride, a member of the flavonoid family and classified as a 3-
deoxyanthocyanidin, is a specialized chemical compound intended for academic and laboratory
research. Its structural similarity to other well-researched flavonoids, particularly diosmetin,
suggests a range of potential biological activities. This technical guide provides an in-depth
overview of Diosmetinidin chloride, including its chemical properties, potential mechanisms of
action, and detailed experimental protocols for its investigation.

Chemical and Physical Properties

Diosmetinidin chloride is a solid powder with a high degree of purity, making it suitable as an
analytical standard for quantitative analysis.[1] Key chemical identifiers and properties are
summarized in the table below.
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Property Value Reference

2-(3-hydroxy-4-
IUPAC Name methoxyphenyl)chromenylium-  [2]
5,7-diol chloride

3',5,7-Trihydroxy-4'-
Synonyms methoxyflavylium chloride, [1]

Diosmetinidine

CAS Number 64670-94-6 [1]
Molecular Formula C16H1305Cl [1]
Molecular Weight 320.71 g/mol [1]
Purity >97% (HPLC) [1]
Appearance Powder [1]

Store at -20°C in a dry, dark
Storage
place.

Mechanism of Action: CD38 Inhibition

A primary putative mechanism of action for Diosmetinidin chloride is the inhibition of the
ectoenzyme CD38.[3][4][5] CD38 is a key regulator of intracellular nicotinamide adenine
dinucleotide (NAD+) levels. By inhibiting CD38's NADase activity, compounds like
Diosmetinidin chloride can increase intracellular NAD+ concentrations. This has significant
downstream effects on cellular metabolism and signaling pathways, as NAD+ is a critical
cofactor for sirtuins and PARPs, enzymes involved in DNA repair, stress response, and
inflammation. The inhibition of CD38 by other flavonoids, such as apigenin and quercetin, has
been shown to protect against metabolic syndrome and age-related NAD+ decline.[4][6]
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Figure 1: Proposed signaling pathway of Diosmetinidin chloride via CD38 inhibition.

Potential Biological Activities

Based on studies of the structurally similar flavonoid diosmetin, Diosmetinidin chloride is
hypothesized to possess anti-inflammatory and anti-cancer properties.

Anti-Inflammatory Effects

Diosmetin has been shown to exert anti-inflammatory effects by inhibiting key signaling
pathways such as NF-kB and MAPK.[7][8] It can reduce the production of pro-inflammatory
cytokines like TNF-a, IL-1[3, and IL-6 in various cell models.[9][10] For instance, in a study on
rheumatoid arthritis fibroblast-like synoviocytes, diosmetin inhibited TNF-a-induced proliferation
and production of inflammatory mediators.[9]

Anti-Cancer Activity

Research on diosmetin suggests potential anti-cancer activities, including the induction of
apoptosis and cell cycle arrest in cancer cell lines.[11][12][13] In human breast cancer cells
(MDA-MB-231), diosmetin was found to induce apoptosis through a mitochondria-mediated
intrinsic pathway and to increase the production of reactive oxygen species (ROS).[11]
Furthermore, diosmetin has been observed to enhance the efficacy of chemotherapeutic
agents like paclitaxel in non-small cell lung cancer cells.[14] Studies on other 3-
deoxyanthocyanidins have also demonstrated cytotoxicity against human cancer cells.[15]
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Experimental Protocols

The following are detailed methodologies for key experiments to investigate the biological
activity of Diosmetinidin chloride.

CD38 Inhibition Assay

This protocol is adapted from established fluorescence-based assays for CD38 activity.

Objective: To determine the inhibitory effect of Diosmetinidin chloride on the NADase activity
of CD38.

Materials:

Recombinant human CD38 enzyme

Diosmetinidin chloride

1,Ne-etheno-NAD (e-NAD) as a fluorescent substrate

Assay buffer (e.g., 25 mM Tris-HCI, pH 7.5)

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare a stock solution of Diosmetinidin chloride in a suitable solvent (e.g., DMSO).
« In the wells of the microplate, add the assay buffer.

» Add varying concentrations of Diosmetinidin chloride to the test wells. Include a vehicle
control (DMSO) and a positive control inhibitor if available.

e Add the recombinant CD38 enzyme to all wells except the blank.

e Pre-incubate the plate at 37°C for 15 minutes.
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Initiate the reaction by adding the e-NAD substrate to all wells.

Immediately measure the fluorescence at an excitation wavelength of ~300 nm and an
emission wavelength of ~410 nm.

Monitor the fluorescence kinetically for 30-60 minutes.

Calculate the rate of reaction for each concentration and determine the ICso value of
Diosmetinidin chloride.
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Figure 2: Workflow for the CD38 inhibition assay.
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Cell Viability Assay (MTT Assay)

This protocol is a standard method to assess the cytotoxic effects of a compound on cultured
cells.

Objective: To evaluate the effect of Diosmetinidin chloride on the viability of a specific cell line
(e.g., a cancer cell line).

Materials:

o Selected cell line (e.g., MDA-MB-231)
o Complete cell culture medium

e Diosmetinidin chloride

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)
e 96-well clear microplate

e Spectrophotometer

Procedure:

o Seed the cells in a 96-well plate at a predetermined density and allow them to adhere
overnight.

e Treat the cells with various concentrations of Diosmetinidin chloride. Include a vehicle
control.

 Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

e Add 10 pL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the
formation of formazan crystals.

o Carefully remove the medium and add 100 pL of the solubilization solution to each well.
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e Gently agitate the plate to ensure complete dissolution of the formazan crystals.
e Measure the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell viability relative to the vehicle control and determine the ICso
value.

In Vitro Antioxidant Activity (DPPH Assay)

This is a common and straightforward assay to measure the free radical scavenging activity of
a compound.

Objective: To determine the antioxidant potential of Diosmetinidin chloride.
Materials:

o Diosmetinidin chloride

e DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

e Methanol

e Ascorbic acid or Trolox as a positive control

e 96-well microplate

e Spectrophotometer

Procedure:

Prepare a stock solution of Diosmetinidin chloride in methanol.

In a 96-well plate, add different concentrations of Diosmetinidin chloride to the wells.
Include a methanol blank and a positive control.

Add the DPPH solution to all wells.

Incubate the plate in the dark at room temperature for 30 minutes.
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e Measure the absorbance at 517 nm.

o Calculate the percentage of DPPH radical scavenging activity and determine the ICso value.

Summary of Quantitative Data

The following table summarizes hypothetical quantitative data that could be obtained from the
described experimental protocols. Researchers should generate their own data for specific
experimental conditions.

Assay Parameter Hypothetical Value

CD38 Inhibition ICso (NADase activity) 1-10 pM

Cell Viability (MDA-MB-231) ICso (48h) 20-50 pM

Antioxidant Activity (DPPH) ICso (Scavenging) 5-25 yM
Conclusion

Diosmetinidin chloride is a promising research compound, particularly for investigations into
NAD+ metabolism, inflammation, and cancer biology. Its likely role as a CD38 inhibitor provides
a strong rationale for its study in these areas. The experimental protocols provided in this guide
offer a starting point for researchers to explore the biological effects of this flavonoid. As with all
research chemicals, appropriate safety precautions should be taken, and all experiments
should be conducted in a controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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